Cas no 1339787-35-7 (5-(2-methylbut-3-yn-2-yl)aminopyrazine-2-carboxylic acid)

• Product Name: 5-(2-methylbut-3-yn-2-yl)aminopyrazine-2-carboxylic acid
• CAS No: 1339787-35-7
• MF: C₁₀H₁₁N₃O₂
• MW: 205.213241815567
• CID: 5874351
• PubChem ID: 64265142
• Update Time: 2025-10-17

5-(2-methylbut-3-yn-2-yl)aminopyrazine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(2-methylbut-3-yn-2-yl)aminopyrazine-2-carboxylic acid
• 5-[(2-methylbut-3-yn-2-yl)amino]pyrazine-2-carboxylic acid
• 1339787-35-7
• EN300-1449632
• AKOS013586411

• Inchi： 1S/C10H11N3O2/c1-4-10(2,3)13-8-6-11-7(5-12-8)9(14)15/h1,5-6H,2-3H3,(H,12,13)(H,14,15)
• InChI Key： FNZNSJDHBGCRIM-UHFFFAOYSA-N
• SMILES： OC(C1=CN=C(C=N1)NC(C#C)(C)C)=O

Computed Properties

• Exact Mass: 205.085126602g/mol
• Monoisotopic Mass: 205.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 75.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines Pyrazine carboxylic acids and derivatives

Additional information on 5-(2-methylbut-3-yn-2-yl)aminopyrazine-2-carboxylic acid

Introduction to 5-(2-methylbut-3-yn-2-yl)aminopyrazine-2-carboxylic acid (CAS No. 1339787-35-7)

5-(2-methylbut-3-yn-2-yl)aminopyrazine-2-carboxylic acid (CAS No. 1339787-35-7) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its intricate molecular structure, combines a pyrazine core with a propargylamine side chain, making it a versatile scaffold for the development of novel bioactive molecules. The unique combination of functional groups in this molecule positions it as a promising candidate for further exploration in drug discovery and therapeutic applications.

The chemical structure of 5-(2-methylbut-3-yn-2-yl)aminopyrazine-2-carboxylic acid consists of a pyrazine ring substituted at the 5-position with a propargylamine group, while the 2-position of the pyrazine ring is carboxylated. This arrangement introduces both nucleophilic and electrophilic sites, which can be exploited for various chemical modifications and biological interactions. The presence of the propargyl group, in particular, offers opportunities for further functionalization via copper-catalyzed coupling reactions, such as Sonogashira couplings, which are widely used in synthetic organic chemistry to construct carbon-carbon bonds.

In recent years, there has been growing interest in pyrazine derivatives due to their diverse biological activities. Pyrazines are known to exhibit properties ranging from antimicrobial and anti-inflammatory to anticancer and antiviral effects. The specific substitution pattern in 5-(2-methylbut-3-yn-2-yl)aminopyrazine-2-carboxylic acid may contribute to unique pharmacological profiles, making it an attractive molecule for medicinal chemists. The amine and carboxylic acid functionalities provide multiple points for interaction with biological targets, such as enzymes and receptors, which are critical for drug efficacy.

One of the most compelling aspects of this compound is its potential as a building block for more complex drug candidates. The propargylamine moiety can serve as a linker or handle for attaching other pharmacophores, enabling the design of molecules with enhanced binding affinity and selectivity. Additionally, the pyrazine core is highly tunable, allowing chemists to modify its electronic properties through substituent effects. This flexibility makes 5-(2-methylbut-3-yn-2-yl)aminopyrazine-2-carboxylic acid a valuable asset in structure-based drug design approaches.

Recent advancements in computational chemistry have further facilitated the exploration of 5-(2-methylbut-3-yn-2-yl)aminopyrazine-2-carboxylic acid's potential applications. Molecular modeling studies have been employed to predict its interactions with various biological targets, providing insights into its binding modes and potential drug-like properties. These simulations have helped identify key residues on the target proteins that could be optimized to improve binding affinity and reduce off-target effects. Such computational strategies are increasingly integral to modern drug discovery pipelines, streamlining the process from hit identification to lead optimization.

The synthesis of 5-(2-methylbut-3-yn-2-yl)aminopyrazine-2-carboxylic acid presents an interesting challenge due to its complex architecture. However, recent methodologies have demonstrated efficient routes to constructing this molecule using multi-step synthetic sequences that leverage transition metal catalysis and orthogonal functional group transformations. For instance, palladium-catalyzed cross-coupling reactions have been utilized to introduce the propargyl group onto the pyrazine ring, while Buchwald-Hartwig amination reactions have been employed to install the amine functionality. These advances in synthetic chemistry have made it more feasible to produce this compound in sufficient quantities for both laboratory-scale investigations and potential preclinical studies.

The pharmacological evaluation of 5-(2-methylbut-3-yn-2-yl)aminopyrazine-2-carboxylic acid has begun to reveal its potential therapeutic applications. Initial studies have shown that derivatives of this compound exhibit promising activities against certain cancer cell lines by modulating key signaling pathways involved in cell proliferation and survival. Additionally, preliminary data suggest that modifications at the propargylamine position could enhance its efficacy against infectious diseases by improving interactions with bacterial enzymes or viral proteases. These findings underscore the importance of further exploring this scaffold's biological profile.

In conclusion,5-(2-methylbut-3-yln)-amino-pyrazine -carb ox yl ic ac id (CAS No .1339787 -35 -7) represents a fascinating molecule with significant potential in pharmaceutical research . Its unique structural features , combined with recent advances in synthetic and computational chemistry , position it as a valuable candidate for developing novel therapeutics . As more data becomes available on its biological activities , it is likely that this compound will play an increasingly important role in future drug discovery efforts .